1-({6-[(1E)-2-PHENYLETHENYL]-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOL-3-YL}METHYL)-1H-1,2,3-BENZOTRIAZOLE

• IUPAC Name: 3-(benzotriazol-1-ylmethyl)-6-[(E)-2-phenylethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H13N7S/c1-2-6-13(7-3-1)10-11-17-22-25-16(20-21-18(25)26-17)12-24-15-9-5-4-8-14(15)19-23-24/h1-11H,12H2/b11-10+
• InChI Key: ZNBAVSSBUHDALN-ZHACJKMWSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC2=NN3C(=NN=C3S2)CN4C5=CC=CC=C5N=N4
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C2=NN3C(=NN=C3S2)CN4C5=CC=CC=C5N=N4
• Molecular Formula: C18H13N7S
• Molecular Weight: 359.4 g/mol

Description

1-({6-[(1E)-2-PHENYLETHENYL]-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOL-3-YL}METHYL)-1H-1,2,3-BENZOTRIAZOLE is a complex heterocyclic compound that combines multiple functional groups, making it a versatile molecule in various scientific fields. This compound is part of the triazolothiadiazole family, known for its significant pharmacological and industrial applications .

Preparation Methods

The synthesis of 1-({6-[(1E)-2-PHENYLETHENYL]-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOL-3-YL}METHYL)-1H-1,2,3-BENZOTRIAZOLE involves several steps:

Cyclization Reaction: The initial step involves the cyclization of 2-hydrazinyl-6H-1,3,4-thiadiazine with ortho esters under acidic conditions to form the triazole ring.

Substitution Reaction: The triazole ring is then substituted with a phenylethenyl group through a reaction with phenylacetylene in the presence of a suitable catalyst.

Final Assembly: The final step involves the coupling of the substituted triazole with benzotriazole under specific reaction conditions to yield the target compound.

Chemical Reactions Analysis

1-({6-[(1E)-2-PHENYLETHENYL]-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOL-3-YL}METHYL)-1H-1,2,3-BENZOTRIAZOLE undergoes various chemical reactions:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the phenylethenyl group can be replaced with other nucleophiles under appropriate conditions.

Scientific Research Applications

1-({6-[(1E)-2-PHENYLETHENYL]-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOL-3-YL}METHYL)-1H-1,2,3-BENZOTRIAZOLE has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits significant biological activities, including antimicrobial, anticancer, and antiviral properties.

Medicine: Due to its pharmacological properties, it is being studied for potential therapeutic applications in treating various diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 1-({6-[(1E)-2-PHENYLETHENYL]-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOL-3-YL}METHYL)-1H-1,2,3-BENZOTRIAZOLE involves its interaction with specific molecular targets:

Molecular Targets: The compound interacts with enzymes and receptors, inhibiting their activity and leading to various biological effects.

Pathways: It affects multiple pathways, including those involved in cell proliferation, apoptosis, and immune response.

Comparison with Similar Compounds

1-({6-[(1E)-2-PHENYLETHENYL]-[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOL-3-YL}METHYL)-1H-1,2,3-BENZOTRIAZOLE can be compared with other similar compounds:

1,2,4-Triazolo[3,4-b][1,3,4]thiadiazines: These compounds share a similar core structure but differ in their substituents, leading to variations in their biological activities.

1,2,4-Triazolo[3,4-b][1,3,5]thiadiazines: These isomers have different ring fusion patterns, resulting in distinct chemical and biological properties.

1,2,4-Triazolo[1,5-c][1,3,5]thiadiazines: Another set of isomers with unique structural features and applications.